N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,3-dimethylphenoxy)butanamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,3-dimethylphenoxy)butanamide
• InChI: InChI=1S/C20H23NO4/c1-14-5-3-6-17(15(14)2)23-10-4-7-20(22)21-16-8-9-18-19(13-16)25-12-11-24-18/h3,5-6,8-9,13H,4,7,10-12H2,1-2H3,(H,21,22)
• InChI Key: NAOGIWALBCOQFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCCCC(=O)NC2=CC3=C(C=C2)OCCO3)C
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,3-dimethylphenoxy)butanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as 'BDB' and belongs to the class of phenethylamines. The chemical structure of BDB is unique and has attracted researchers to explore its potential uses.

Mechanism of Action

The mechanism of action of BDB is not fully understood, but it is believed to act on the serotonin and dopamine receptors in the brain. BDB has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
BDB has been shown to have various biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as serotonin and dopamine, which can improve mood and cognitive function. BDB has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

BDB has several advantages for use in lab experiments. It is relatively easy to synthesize and has a unique chemical structure that makes it a valuable tool for studying the mechanisms of action of various compounds. However, the use of BDB in lab experiments is limited by its potential toxicity and the need for specialized equipment and expertise in organic chemistry.

Future Directions

There are several future directions for research on BDB. One area of research is in the development of new drugs based on the chemical structure of BDB. Another area of research is in the study of the mechanisms of action of BDB and its potential therapeutic uses. Additionally, more research is needed to fully understand the safety profile of BDB and its potential side effects.
Conclusion:
In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,3-dimethylphenoxy)butanamide is a unique chemical compound that has potential applications in various fields of scientific research. The synthesis of BDB is complex, but its unique chemical structure makes it a valuable tool for studying the mechanisms of action of various compounds. BDB has several potential therapeutic uses, particularly in the treatment of neurological disorders, but more research is needed to fully understand its safety profile and potential side effects.

Scientific Research Applications

BDB has been studied extensively for its potential applications in scientific research. One of the main areas of research is in the field of neuroscience, where BDB has shown promising results in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. BDB has also been studied for its potential use as an antidepressant and anxiolytic.